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Compound of Interest

Compound Name: 4-(Chloromethyl)phenyl acetate

CAS No.: 39720-27-9

Cat. No.: B1295516

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 4-(chloromethyl)phenyl acetate is not merely a regulatory requirement

but a critical component of laboratory safety and environmental responsibility. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe handling and disposal of this halogenated organic

compound. Adherence to these procedures will help safeguard personnel, prevent

environmental contamination, and ensure compliance with hazardous waste regulations.

I. Understanding the Hazards
4-(Chloromethyl)phenyl acetate is classified as a hazardous substance with multiple risk

factors. It is harmful if swallowed, causes severe skin burns and eye damage, and may cause

an allergic skin reaction.[1][2] As a halogenated organic compound, its disposal requires

specific protocols to mitigate its potential environmental impact.[3][4]

II. Quantitative Data Summary
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A clear understanding of the physicochemical properties of 4-(chloromethyl)phenyl acetate is

fundamental to its safe handling and disposal. The following table summarizes key quantitative

data for this compound.

Property Value

Molecular Formula C₉H₉ClO₂

Molecular Weight 184.62 g/mol [1]

Boiling Point 240 °C (lit.)

Density 1.201 g/mL at 25 °C (lit.)

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index n20/D 1.53 (lit.)

III. Detailed Disposal Protocol
This step-by-step protocol outlines the necessary procedures for the safe disposal of 4-
(chloromethyl)phenyl acetate from the point of generation to its final removal by authorized

personnel.

1. Personal Protective Equipment (PPE): Before handling 4-(chloromethyl)phenyl acetate
waste, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: If there is a risk of inhalation, use a respirator with an appropriate

organic vapor cartridge.

2. Waste Segregation: Proper segregation of hazardous waste is crucial to prevent dangerous

reactions and to facilitate correct disposal.
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Designated Waste Container: Collect all 4-(chloromethyl)phenyl acetate waste in a

dedicated, properly labeled hazardous waste container.

Halogenated Waste Stream: This compound must be disposed of in a designated

"halogenated organic waste" stream.[4]

Do Not Mix: Never mix 4-(chloromethyl)phenyl acetate waste with non-halogenated

organic solvents, strong acids or bases, oxidizers, or other incompatible chemical waste

streams.[3][5]

3. Waste Container Management:

Container Type: Use a chemically compatible container with a secure, tight-fitting lid.

Labeling: Immediately label the waste container with the words "Hazardous Waste," the full

chemical name "4-(Chloromethyl)phenyl acetate," and the approximate concentration or

volume.[6] The label should also clearly indicate the associated hazards (e.g., "Corrosive,"

"Toxic").

Keep Closed: Keep the waste container securely closed at all times, except when adding

waste.[6]

4. Storage of Waste:

Location: Store the waste container in a designated satellite accumulation area within the

laboratory. This area should be well-ventilated and away from sources of ignition.[7]

Secondary Containment: It is best practice to store the waste container in a secondary

containment bin to prevent the spread of material in case of a leak.

5. Arranging for Disposal:

Contact EHS: Once the waste container is full or is no longer being used, contact your

institution's Environmental Health and Safety (EHS) department to arrange for pickup and

disposal.
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Documentation: Complete any required hazardous waste disposal forms accurately and

completely.

6. Spill and Emergency Procedures:

Small Spills: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,

sand).[8] Collect the contaminated absorbent material and place it in the designated

halogenated waste container.

Large Spills: In the event of a large spill, evacuate the area immediately and notify your

institution's emergency response team and EHS.

Personal Contamination: If the chemical comes into contact with skin or eyes, immediately

flush the affected area with copious amounts of water for at least 15 minutes and seek

medical attention.[9]

IV. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 4-
(chloromethyl)phenyl acetate.
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Caption: Disposal workflow for 4-(Chloromethyl)phenyl acetate.
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By adhering to these detailed procedures, laboratory personnel can ensure the safe and

compliant disposal of 4-(chloromethyl)phenyl acetate, thereby fostering a secure and

environmentally conscious research environment. Always consult your institution's specific

safety protocols and the chemical's Safety Data Sheet (SDS) for the most current and

comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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